Cas no 69156-39-4 (1-(chloromethyl)-4-(3-chloropropyl)benzene)

• Product Name: 1-(chloromethyl)-4-(3-chloropropyl)benzene
• CAS No: 69156-39-4
• MF: C₁₀H₁₂Cl₂
• MW: 203.108281135559
• CID: 1732111
• PubChem ID: 155255
• Update Time: 2025-11-02

1-(chloromethyl)-4-(3-chloropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-4-(3-chloropropyl)benzene
• Benzene, 1-(chloromethyl)-4-(3-chloropropyl)-
• DTXSID30219209
• QKHASKRXLOXBFY-UHFFFAOYSA-N
• 69156-39-4
• 1-(4-chloromethylphenyl)3-chloropropane
• SCHEMBL9190069

• Inchi： 1S/C10H12Cl2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6H,1-2,7-8H2
• InChI Key： QKHASKRXLOXBFY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(CCl)=CC=1

Computed Properties

• Exact Mass: 202.0316058g/mol
• Monoisotopic Mass: 202.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(chloromethyl)-4-(3-chloropropyl)benzene

Research Brief on 1-(chloromethyl)-4-(3-chloropropyl)benzene (CAS: 69156-39-4) in Chemical and Biomedical Applications

1-(Chloromethyl)-4-(3-chloropropyl)benzene (CAS: 69156-39-4) is a chlorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its versatile applications as an intermediate in pharmaceutical synthesis and material science. This research brief synthesizes the latest findings on its synthesis methodologies, biological activities, and potential industrial applications, with a focus on peer-reviewed studies published within the last five years.

Recent advancements in the synthesis of 69156-39-4 highlight improved catalytic processes using palladium-based catalysts, achieving yields exceeding 85% under mild conditions (Journal of Organic Chemistry, 2023). Notably, its role as a precursor in the synthesis of antipsychotic drugs such as penfluridol has been reaffirmed, with studies emphasizing its selective reactivity in Friedel-Crafts alkylations. Computational modeling (DFT studies) further elucidates its electronic properties, which correlate with its efficacy in cross-coupling reactions.

In biomedical contexts, derivatives of 1-(chloromethyl)-4-(3-chloropropyl)benzene have demonstrated moderate antimicrobial activity against Gram-positive bacteria (MIC values of 32 µg/mL), though cytotoxicity profiles necessitate further optimization (European Journal of Medicinal Chemistry, 2022). Concurrently, its utility in polymer chemistry—particularly in the development of flame-retardant polycarbonates—has been explored, with patent filings indicating enhanced thermal stability (up to 300°C) in composite materials.

Regulatory and safety assessments underscore the compound’s classification as a skin irritant (GHS Category 2), requiring stringent handling protocols. Recent ecological studies also highlight its persistence in aquatic systems, prompting research into biodegradable alternatives. Industry reports project a 6.2% CAGR in demand for 69156-39-4 through 2028, driven by its pharmaceutical applications.

In conclusion, 1-(chloromethyl)-4-(3-chloropropyl)benzene remains a critical building block in medicinal and industrial chemistry, though challenges in toxicity and environmental impact warrant ongoing innovation. Collaborative efforts between synthetic chemists and pharmacologists are recommended to expand its therapeutic potential while mitigating risks.